Cas no 1565429-00-6 (4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1565429-00-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 6275845
• PubChem ID: 104366856
• Update Time: 2025-11-02

4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• EN300-1292282
• 1565429-00-6

• Inchi： 1S/C9H8N2OS/c1-7-10-2-3-11(7)8-4-9(5-12)13-6-8/h2-6H,1H3
• InChI Key： IOOSDTYPNFPZJY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C=CN=C1C

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde

4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1565429-00-6): A Comprehensive Overview

4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1565429-00-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique imidazole-thiophene hybrid structure, serves as a versatile building block for the synthesis of more complex molecules. Its aldehyde functional group makes it particularly valuable for condensation reactions, enabling the formation of Schiff bases and other derivatives with potential biological activity.

The molecular structure of 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde combines a thiophene ring with a 2-methylimidazole substituent, creating a scaffold that is both electron-rich and sterically accessible. This combination is highly sought after in drug discovery, where such frameworks are known to interact with various biological targets. Researchers are particularly interested in its potential applications as a pharmacophore in the development of new therapeutic agents, especially in areas like kinase inhibition and GPCR modulation, which are currently hot topics in pharmaceutical research.

In material science, 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde has shown promise as a precursor for conducting polymers and organic electronic materials. The thiophene moiety is well-known for its role in organic semiconductors, while the imidazole group can contribute to metal coordination and self-assembly properties. This dual functionality makes the compound particularly interesting for applications in OLEDs, organic photovoltaics, and sensor technologies, areas that are currently at the forefront of sustainable energy and smart material development.

The synthetic versatility of 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde is another key aspect of its importance. Chemists can readily modify both the aldehyde group and the imidazole nitrogen atoms to create a diverse array of derivatives. This adaptability has led to its use in combinatorial chemistry and high-throughput screening approaches, which are essential tools in modern drug discovery pipelines. Recent publications have highlighted its utility in creating heterocyclic libraries for biological evaluation, addressing the growing demand for novel chemical entities in pharmaceutical research.

From a commercial perspective, 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1565429-00-6) has seen increasing demand from both academic and industrial research laboratories. Suppliers typically offer this compound with high purity levels (>95%) to meet the stringent requirements of pharmaceutical applications. The global market for such specialized heterocyclic building blocks is expanding rapidly, driven by the continuous need for innovative materials in drug development and advanced material science applications.

Quality control and characterization of 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde are crucial aspects of its production. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's identity and purity. These quality assurance measures are particularly important given the compound's use in sensitive applications where impurities could significantly impact research outcomes or material performance.

Looking to the future, 4-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde is poised to play an increasingly important role in multiple scientific disciplines. Its unique structural features position it as a valuable tool for addressing current challenges in drug discovery, material innovation, and catalysis. As research continues to uncover new applications for this versatile compound, its significance in both academic and industrial settings is likely to grow substantially in the coming years.